4-Methyl-6-nitroindoline
Overview
Description
4-Methyl-6-nitroindoline is a chemical compound that is used in scientific research . It has a molecular weight of 178.19 .
Synthesis Analysis
The synthesis of 4-nitroindole, a compound closely related to 4-Methyl-6-nitroindoline, involves a condensation reaction on 2,6-dinitrotoluene and N,N-dimethylformamide dimethyl acetal in a solvent N,N-dimethylformamide (DMF) to generate 2,6-dinitrodimethylaminostyrene . This is followed by a reduction condensation in an acetic acid/toluene mixed solution .Molecular Structure Analysis
The InChI code for 4-Methyl-6-nitroindoline is1S/C9H10N2O2/c1-6-4-7 (11 (12)13)5-9-8 (6)2-3-10-9/h4-5,10H,2-3H2,1H3
. Chemical Reactions Analysis
The synthesis of 4-nitroindole involves a condensation reaction followed by a reduction condensation . N-alkyl-6-nitroindoles are obtained in good yield (64–91%) by reaction at room temperature in non-degassed DMF of 6-nitroindoline, an alkyl halide, and NaH as base .Physical And Chemical Properties Analysis
4-Methyl-6-nitroindoline is a solid at 20 degrees Celsius .Scientific Research Applications
Photochromic Compounds
- Application : 4-Methyl-6-nitroindoline is used in the synthesis of photochromic compounds . These are compounds that change their color when exposed to light.
- Method : The synthesis involves the reaction of 4,6-dialkoxy-5-nitrosalicylaldehydes, as well as 4,6-dimethyl-5-nitrosalicylaldehyde, with 1,3,3-trimethyl-2-methyleneindoline .
- Results : The introduction of bulky electron-donor substituents in the ortho,ortho’ positions relative to the nitro group gives rise to a hypsochromic shift of the long-wave absorption band of the photomerocyanine .
Heterocyclic Chemistry
- Application : 4-Methyl-6-nitroindoline is used in the synthesis of heterocyclic compounds . These are organic compounds that contain at least one heterocyclic ring, which is a ring of atoms that contains at least one atom that is not carbon.
- Method : The synthesis involves the introduction of a carbethoxymethyl substituent at the nitrogen atom instead of a methyl group .
- Results : The introduction of the carbethoxymethyl substituent somewhat increases the rate of dark decolorization of the photomerocyanines without appreciably affecting the spectral characteristics .
Synthesis of N-Substituted 6-Nitroindoles
- Application : 4-Methyl-6-nitroindoline is used in the synthesis of N-substituted 6-nitroindoles . These compounds are useful platforms in medicinal chemistry .
- Method : The synthesis involves the reaction of 6-nitroindoline, an alkyl halide, and NaH as base at room temperature in non-degassed DMF . The presence of NaH is essential for a high yield conversion .
- Results : N-substituted 6-nitroindoles are obtained in good yield (64–91%) .
Safety And Hazards
properties
IUPAC Name |
4-methyl-6-nitro-2,3-dihydro-1H-indole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O2/c1-6-4-7(11(12)13)5-9-8(6)2-3-10-9/h4-5,10H,2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTFXHUNYBBEOEL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC2=C1CCN2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201276618 | |
Record name | 1H-Indole, 2,3-dihydro-4-methyl-6-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201276618 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-6-nitroindoline | |
CAS RN |
1588441-27-3 | |
Record name | 1H-Indole, 2,3-dihydro-4-methyl-6-nitro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1588441-27-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Indole, 2,3-dihydro-4-methyl-6-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201276618 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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